Cas no 830325-99-0 (Benzaldehyde, 4-(7-phenyl-2,1,3-benzothiadiazol-4-yl)-)

Benzaldehyde, 4-(7-phenyl-2,1,3-benzothiadiazol-4-yl)- structure
830325-99-0 structure
Product Name:Benzaldehyde, 4-(7-phenyl-2,1,3-benzothiadiazol-4-yl)-
CAS No:830325-99-0
MF:C19H12N2OS
MW:316.376382827759
CID:679379
PubChem ID:71416561
Update Time:2025-04-19

Benzaldehyde, 4-(7-phenyl-2,1,3-benzothiadiazol-4-yl)- Chemical and Physical Properties

Names and Identifiers

    • Benzaldehyde, 4-(7-phenyl-2,1,3-benzothiadiazol-4-yl)-
    • 4-(7-phenyl-2,1,3-benzothiadiazol-4-yl)benzaldehyde
    • DTXSID50835940
    • 830325-99-0
    • Inchi: 1S/C19H12N2OS/c22-12-13-6-8-15(9-7-13)17-11-10-16(14-4-2-1-3-5-14)18-19(17)21-23-20-18/h1-12H
    • InChI Key: VFKFVPNLFGUPFX-UHFFFAOYSA-N
    • SMILES: S1N=C2C(C(=CC=C2C2C=CC=CC=2)C2C=CC(C=O)=CC=2)=N1

Computed Properties

  • Exact Mass: 316.06703418g/mol
  • Monoisotopic Mass: 316.06703418g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 23
  • Rotatable Bond Count: 3
  • Complexity: 404
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 4.5
  • Topological Polar Surface Area: 71.1Ų
Recommended suppliers
SunaTech Inc.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
SunaTech Inc.
SHOCHEM(SHANGHAI) CO.,lTD
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
SHOCHEM(SHANGHAI) CO.,lTD
Suzhou Genelee Bio-Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Suzhou Genelee Bio-Technology Co., Ltd.
Jinan Hanyu Chemical Co.,Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Jinan Hanyu Chemical Co.,Ltd.
Jiangxi Boyang Pharmaceutical Chemical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Jiangxi Boyang Pharmaceutical Chemical Co., Ltd